Cas no 2171425-01-5 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid)

3-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a sterically hindered 5,5-dimethylhexanoic acid moiety, which can influence peptide conformation and stability. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its steric properties may assist in reducing aggregation during chain elongation. The chiral center at the 3-position ensures stereochemical control in peptide assembly. Its design balances reactivity and steric demands, making it a valuable building block for constructing structurally complex peptides with tailored properties.
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid structure
2171425-01-5 structure
Product Name:3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid
CAS No:2171425-01-5
MF:C28H36N2O5
MW:480.595848083496
CID:5905659
PubChem ID:165816141
Update Time:2025-08-03

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid
    • EN300-1574254
    • 2171425-01-5
    • 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid
    • Inchi: 1S/C28H36N2O5/c1-5-18(14-25(31)29-19(15-26(32)33)16-28(2,3)4)30-27(34)35-17-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,18-19,24H,5,14-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)/t18-,19?/m0/s1
    • InChI Key: BUUKUZPHPNEOSM-OYKVQYDMSA-N
    • SMILES: O(C(N[C@@H](CC)CC(NC(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid Pricemore >>

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Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic Acid: A Comprehensive Overview

The compound with CAS No 2171425-01-5, known as 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamido moiety, and a 5,5-dimethylhexanoic acid backbone. The presence of these functional groups renders the molecule versatile and amenable to a wide range of applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and peptide coupling strategies. The Fmoc group plays a pivotal role in protecting amino functionalities during peptide synthesis, making this compound an invaluable tool in the construction of complex peptides and proteins. Its stereochemistry, particularly the (3S) configuration, is critical for determining its biological activity and interactions with target molecules.

The 5,5-dimethylhexanoic acid backbone contributes to the molecule's hydrophobicity and stability, which are essential properties for applications in drug delivery systems and bioconjugation. Researchers have explored the use of this compound in designing self-assembling peptides for drug encapsulation and targeted delivery. For instance, studies published in *Nature Communications* have demonstrated its potential in forming nanofiber networks that enhance drug bioavailability while minimizing side effects.

In addition to its role in peptide synthesis, this compound has found applications in materials science. Its ability to form amphiphilic structures makes it suitable for the development of novel polymers and surfactants. A recent study in *Advanced Materials* highlighted its use as a building block for creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The synthesis of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid involves a multi-step process that combines nucleophilic acyl substitution and stereoselective alkylation. The use of chiral auxiliary reagents ensures high enantiomeric purity, which is crucial for its biological applications. Innovations in catalytic asymmetric synthesis have further streamlined the production process, reducing costs and improving scalability.

From a pharmacological perspective, this compound has shown promise as a precursor for bioactive molecules. Its ability to participate in peptide bond formation under mild conditions makes it an attractive candidate for drug discovery programs targeting neurodegenerative diseases and cancer. Preclinical studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in these conditions.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to advance the frontiers of organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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